Cas no 18712-47-5 (3,5-di-t-butyl-4-methylpyrazole)

• Product Name: 3,5-di-t-butyl-4-methylpyrazole
• CAS No: 18712-47-5
• MF: C₁₂H₂₂N₂
• MW: 194.316483020782
• CID: 866106
• Update Time: 2026-04-29

3,5-di-t-butyl-4-methylpyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-di-t-butyl-4-methylpyrazole
• 3,5-ditert-butyl-4-methyl-1H-pyrazole
• 3,5-di-tert-Butyl-4-methyl-1H-pyrazole

Computed Properties

• Exact Mass: 194.17846
• Monoisotopic Mass: 194.178299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 0.922
• Boiling Point: 270.2°C at 760 mmHg
• Flash Point: 101.5°C
• Refractive Index: 1.485
• PSA: 28.68